2-(2,3-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide

• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C22H23N5O3S/c1-5-19-24-25-22-27(19)26-21(31-22)15-9-10-18(29-4)16(11-15)23-20(28)12-30-17-8-6-7-13(2)14(17)3/h6-11H,5,12H2,1-4H3,(H,23,28)
• InChI Key: YUIIXDGMWWTXOY-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)COC4=CC=CC(=C4C)C

Description

2-(2,3-dimethylphenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]acetamide, commonly known as DETTA, is a chemical compound that has recently gained attention in the field of scientific research. DETTA is a member of the thiadiazole family of compounds, which have been shown to have a variety of biological activities. In

Mechanism of Action

The exact mechanism of action of DETTA is not yet fully understood. However, it has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. DETTA has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
Studies have shown that DETTA has a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, DETTA has been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DETTA in lab experiments is its wide range of biological activities, which makes it a versatile compound for studying various physiological and pathological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DETTA. One area of focus could be on further elucidating its mechanism of action, which would provide valuable insight into its biological activities. Another area of focus could be on developing more potent and selective derivatives of DETTA for use as therapeutic agents. Additionally, further studies could be conducted to explore its potential as a therapeutic agent for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of DETTA involves the reaction of 2-(2,3-dimethylphenoxy)acetic acid with 5-amino-2-methoxybenzoic acid, followed by the reaction of the resulting intermediate with 3-ethyl-1,2,4-triazole-5-thiol. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DETTA has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.